Cas no 876589-57-0 (tert-butyl 2-(2-chloroethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-chloroethyl)piperidine-1-carboxylate
• CAS No: 876589-57-0
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• MDL: MFCD18910121
• CID: 2117232
• PubChem ID: 20624353
• Update Time: 2025-06-14

tert-butyl 2-(2-chloroethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-chloroethyl)piperidine-1-carboxylate
• 876589-57-0
• AKOS017548062
• DA-40965
• EN300-300607
• t-butyl 2-(2-chloroethyl)-1-piperidinecarboxylate
• SCHEMBL4938791
• DHPDWNGMRGHEES-UHFFFAOYSA-N

• MDL： MFCD18910121
• Inchi： 1S/C12H22ClNO2/c1-12(2,3)16-11(15)14-9-5-4-6-10(14)7-8-13/h10H,4-9H2,1-3H3
• InChI Key： DHPDWNGMRGHEES-UHFFFAOYSA-N
• SMILES： ClCCC1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 247.1339066Da
• Monoisotopic Mass: 247.1339066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 2-(2-chloroethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(2-chloroethyl)piperidine-1-carboxylate (CAS No. 876589-57-0)

tert-butyl 2-(2-chloroethyl)piperidine-1-carboxylate (CAS No. 876589-57-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in the development of bioactive molecules. Its unique structure, featuring a tert-butyl carboxylate group and a chloroethyl side chain, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for piperidine-based compounds has surged due to their prominence in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently search for "tert-butyl 2-(2-chloroethyl)piperidine-1-carboxylate synthesis" or "CAS 876589-57-0 applications," reflecting its growing relevance. The compound's chloroethyl moiety enables further functionalization, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.

From a synthetic perspective, tert-butyl 2-(2-chloroethyl)piperidine-1-carboxylate is often prepared via N-Boc protection of piperidine followed by alkylation. Its stability under mild conditions and compatibility with diverse reaction conditions (e.g., Grignard reactions, cross-coupling) have made it a favorite among chemists. Queries like "Boc-protected piperidine derivatives" or "chloroethyl group reactivity" highlight its technical appeal.

Beyond pharmaceuticals, this compound finds niche applications in agrochemicals and flavor/fragrance industries. Its carboxylate ester group offers hydrolytic stability, while the chloroethyl segment allows conjugation with other molecular scaffolds. Such properties align with trends in "green chemistry" and "sustainable synthesis," addressing modern concerns about eco-friendly chemical processes.

Analytical characterization of CAS 876589-57-0 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with industry standards, particularly for high-purity intermediates. Searches for "tert-butyl 2-(2-chloroethyl)piperidine-1-carboxylate MSDS" or "spectral data" underscore the need for precise quality control in its handling.

In summary, tert-butyl 2-(2-chloroethyl)piperidine-1-carboxylate (CAS No. 876589-57-0) exemplifies the intersection of innovation and utility in organic chemistry. Its adaptability to drug design, coupled with robust synthetic accessibility, positions it as a critical tool for researchers tackling challenges in life sciences and material innovation.